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Compound of Interest

Compound Name: 2-Butene-1-thiol

Cat. No.: B042812

For Researchers, Scientists, and Drug Development Professionals

Radical-initiated thiol-ene "click" chemistry has emerged as a robust and versatile tool for the
efficient formation of carbon-sulfur bonds. This reaction proceeds via a free-radical mechanism,
offering high yields, stereoselectivity, and tolerance to a wide range of functional groups.[1][2]
Its applications are extensive, spanning polymer synthesis, surface patterning, dendrimer
construction, and bioconjugation, making it a valuable methodology in materials science and
drug development.[3][4][5]

These application notes provide detailed experimental setups and protocols for conducting
radical-initiated thiol-ene reactions, with a focus on both photoinitiated and thermally initiated
methods.

Reaction Mechanism and Workflow

The radical-initiated thiol-ene reaction proceeds through a stepwise mechanism involving
initiation, propagation, and termination steps. The overall workflow for a typical experiment is
also outlined below.

Caption: Radical-initiated thiol-ene reaction mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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